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Compound of Interest

Compound Name: 2,3-Dimethylnonane

Cat. No.: B13832861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Dimethylnonane (CAS No. 2884-06-2), an acyclic saturated hydrocarbon. The information is

curated for professionals in research and development who require precise data for modeling,

formulation, and experimental design. This document summarizes key quantitative data, details

relevant experimental protocols for property determination, and provides a visual

representation of a standard experimental workflow.

Core Physical and Chemical Properties
2,3-Dimethylnonane is a branched-chain alkane with the molecular formula C₁₁H₂₄. Its

structure, characterized by methyl groups at the second and third positions of a nonane

backbone, influences its physical properties, such as its boiling point and density, by affecting

intermolecular van der Waals forces and molecular packing efficiency.

Quantitative Data Summary
The physical properties of 2,3-Dimethylnonane are summarized in the table below. Data has

been compiled from various chemical databases and literature sources. It is important to note

that some variation exists between reported values, which can be attributed to different

experimental conditions and measurement precision.
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Property Value Units Source(s)

Molecular Formula C₁₁H₂₄ - [1][2]

Molecular Weight 156.31 g/mol [3][4]

156.3083 g/mol [2]

Boiling Point 186 °C

186.9 (at 760 mmHg) °C [2][3]

Melting Point -57.06 (estimate) °C [3]

Density 0.741 g/cm³ [2][3]

0.748 (at 20°C) g/mL

Refractive Index 1.416 - [2][3]

1.421 -

Flash Point 114.4 °C [2][3]

Vapor Pressure 0.889 (at 25°C) mmHg [2][3]

Octanol/Water

Partition Coeff. (LogP)
6.23 (Predicted) - [3]

Viscosity Data not available mPa·s

Note: An experimental value for the dynamic or kinematic viscosity of 2,3-Dimethylnonane
was not readily available in the surveyed literature. General methods for alkane viscosity

measurement are described in the protocols section.

Experimental Protocols
The determination of the physical properties of a compound like 2,3-Dimethylnonane requires

precise and standardized experimental procedures. Below are detailed methodologies for

measuring three key properties.

Boiling Point Determination (Thiele Tube Method)
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The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (Durham tube)

Rubber band or wire for attachment

Bunsen burner or other heat source

Procedure:

Sample Preparation: A small amount (0.5-1 mL) of 2,3-Dimethylnonane is placed into the

small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

its open end submerged in the liquid.

Assembly: The test tube is attached to the thermometer using a rubber band. The bulb of the

thermometer should be level with the sample.

Heating: The thermometer and tube assembly is placed in the Thiele tube, which is filled with

mineral oil to a level above the sidearm. The Thiele tube is then gently heated at the

sidearm.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit,

forming a slow stream of bubbles. The heating continues until a rapid and continuous stream

of bubbles emerges from the capillary tube.
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Equilibrium: The heat source is removed, and the apparatus is allowed to cool. The stream of

bubbles will slow down and stop. The moment the liquid begins to enter the capillary tube is

the point at which the vapor pressure of the sample equals the atmospheric pressure.

Measurement: The temperature recorded at the exact moment the liquid enters the capillary

tube is the boiling point of the sample. The barometric pressure should also be recorded.

Density Determination (Vibrating Tube Densitometer)
Modern density measurements for liquids are often performed using a vibrating tube

densitometer, which offers high precision.

Apparatus:

Vibrating tube densitometer (e.g., Anton Paar SVM 3000)

Syringe for sample injection

Thermostatic control unit

Calibrated reference standards (e.g., dry air and pure water)

Procedure:

Calibration: The instrument is calibrated according to the manufacturer's instructions using at

least two standards of known density (typically dry air and degassed, ultrapure water).

Temperature Control: The desired measurement temperature (e.g., 20°C) is set, and the

instrument is allowed to equilibrate.

Sample Injection: The 2,3-Dimethylnonane sample is carefully injected into the

measurement cell using a syringe, ensuring no air bubbles are introduced.

Measurement: The instrument measures the oscillation period of the U-shaped tube

containing the sample. This period is directly related to the density of the liquid. The

instrument's software calculates and displays the density.
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Cleaning: After the measurement is complete, the cell is thoroughly cleaned with appropriate

solvents (e.g., ethanol, acetone) and dried before the next measurement.

Refractive Index Determination (Abbe Refractometer)
The refractive index is a fundamental property that is sensitive to the purity of the substance.

Apparatus:

Abbe refractometer

Constant temperature water bath/circulator

Light source (typically a sodium D-line source, 589 nm)

Dropper or pipette

Cleaning solvents (e.g., ethanol, isopropanol) and soft tissues

Procedure:

Calibration: The refractometer is calibrated using a standard of known refractive index, such

as distilled water.

Temperature Control: The prisms of the refractometer are connected to a circulating water

bath set to the desired temperature (e.g., 20°C). The instrument should be allowed to reach

thermal equilibrium.

Sample Application: The prism assembly is opened, and a few drops of 2,3-
Dimethylnonane are placed on the surface of the lower prism.

Measurement: The prisms are closed and locked. The light source is activated, and the user

looks through the eyepiece, adjusting the handwheel until the light and dark fields are

brought into view. The compensator knob is adjusted to eliminate any color fringe at the

borderline, creating a sharp contrast. The main handwheel is then used to center the

borderline exactly on the crosshairs of the reticle.
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Reading: The refractive index value is read directly from the instrument's scale. For digital

instruments, the value is displayed automatically.

Cleaning: The prisms are carefully cleaned with a soft tissue and an appropriate solvent after

the measurement.

Visualizations
The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point using the Thiele tube method, as described in the protocol above.
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Caption: Workflow for Boiling Point Determination via Thiele Tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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